Cas no 867329-91-7 (4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine)

• Product Name: 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine
• CAS No: 867329-91-7
• MF: C₁₄H₁₇NS
• MW: 231.35648226738
• CID: 2627416
• PubChem ID: 16226718
• Update Time: 2025-11-01

4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-isopropylphenyl)(thien-2-yl)methylamine
• 4-(2-METHOXY-5-METHYLPHENYL)-1,3-THIAZOL-2-AMINE
• 4-(2-Methoxy-5-methylphenyl)thiazol-2-amine
• 4-(2-methoxy-5-methylphenyl)-1,3-thiazole-2-ylamine
• BBL020365
• SBB085157
• STK891977
• NE23021
• ST51079090
• 2-Thiazolamine, 4-(2-methoxy-5-methylphenyl)-
• Z99601146
• 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine
• [4-(propan-2-yl)phenyl](thiophen-2-yl)methanamine
• 867329-91-7
• EN300-14363
• G76339
• AKOS000212437
• ALPHA-[4-(1-METHYLETHYL)PHENYL]-2-THIOPHENEMETHANAMINE
• AKOS017277078
• (4-propan-2-ylphenyl)-thiophen-2-ylmethanamine
• CHEMBL3461810

• MDL： MFCD07339528
• Inchi： 1S/C14H17NS/c1-10(2)11-5-7-12(8-6-11)14(15)13-4-3-9-16-13/h3-10,14H,15H2,1-2H3
• InChI Key： MQCDKKPPNBPSIO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 220.06703418 g/mol
• Monoisotopic Mass: 220.06703418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4
• Molecular Weight: 220.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine

4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine (CAS No. 867329-91-7): An Overview of Its Structure, Properties, and Applications

4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine (CAS No. 867329-91-7) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its distinct structural features and potential applications. This compound, also known as (4-isopropylphenyl)(thiophen-2-yl)methanamine, is characterized by its combination of an aromatic ring, a thiophene moiety, and an amine functional group. These structural elements contribute to its diverse chemical properties and biological activities.

The molecular formula of 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine is C₁₅H₁₈NOS, with a molecular weight of approximately 266.37 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-isopropylbenzaldehyde with thiophene and subsequent reductive amination. The synthesis process can be optimized to achieve high yields and purity, making it suitable for various applications in both academic and industrial settings.

In terms of physical properties, 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The biological activity of 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine has been the subject of several recent studies. Research has shown that this compound possesses notable pharmacological properties, including anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (4-isopropylphenyl)(thiophen-2-yl)methanamine exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine has also been investigated for its analgesic effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that the compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism underlying these effects is believed to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

The structural diversity of (4-isopropylphenyl)(thiophen-2-yl)methanamine also makes it an attractive candidate for drug discovery and development. The presence of multiple functional groups allows for the introduction of various substituents through chemical modifications, potentially leading to compounds with enhanced biological activities or improved pharmacokinetic profiles. This flexibility has led to ongoing research aimed at optimizing the compound's therapeutic potential.

In the context of pharmaceutical research, 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine has been evaluated for its safety and efficacy in preclinical studies. Initial toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical evaluation to assess its safety and efficacy in human subjects.

Beyond its pharmaceutical applications, (4-isopropylphenyl)(thiophen-2-yl)methanamine has also found use in other areas of chemistry and materials science. For example, it has been explored as a building block for the synthesis of more complex organic molecules and polymers. Its unique combination of aromaticity and functional groups makes it a valuable intermediate for the development of new materials with tailored properties.

In conclusion, 4-(propan-2-yl)phenyl(thiophen-2-yl)methanamine (CAS No. 867329-91-7) is a versatile organic compound with a wide range of potential applications in chemistry and pharmaceutical research. Its distinct structural features contribute to its diverse chemical properties and biological activities, making it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.